Cas no 61957-51-5 (1H-Inden-1-amine, 2-ethyl-2,3-dihydro-)

• Product Name: 1H-Inden-1-amine, 2-ethyl-2,3-dihydro-
• CAS No: 61957-51-5
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 462453
• PubChem ID: 12337214
• Update Time: 2025-04-19

1H-Inden-1-amine, 2-ethyl-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-amine, 2-ethyl-2,3-dihydro-
• 2-ethyl-2,3-dihydro-1H-inden-1-amine
• 61957-51-5
• DTXSID00491550
• VPQGUXSIKAZLQW-UHFFFAOYSA-N
• AKOS011020825
• 2-ethylindan-1-amine
• SCHEMBL3838497

• Inchi： 1S/C11H15N/c1-2-8-7-9-5-3-4-6-10(9)11(8)12/h3-6,8,11H,2,7,12H2,1H3
• InChI Key： VPQGUXSIKAZLQW-UHFFFAOYSA-N
• SMILES： NC1C2C=CC=CC=2CC1CC

Computed Properties

• Exact Mass: 161.12055
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02